Cas no 2228504-41-2 (O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228504-41-2
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6455138
• PubChem ID: 165682743
• Update Time: 2025-06-20

O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• 2228504-41-2
• O-({1-[2-chloro-6-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine
• EN300-1961493

• Inchi： 1S/C11H11ClF3NO/c12-8-3-1-2-7(11(13,14)15)9(8)10(4-5-10)6-17-16/h1-3H,4-6,16H2
• InChI Key： RQYSQWDYHUSCGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1(CON)CC1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine

Introduction to O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2228504-41-2)

O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2228504-41-2, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The molecular framework of this compound incorporates several key structural motifs, including a cyclopropyl ring and a phenyl group substituted with both chloro and trifluoromethyl groups, which contribute to its distinct reactivity and interaction capabilities.

The presence of the cyclopropyl moiety in the molecule imparts a rigid three-membered ring structure, which can influence the compound's spatial orientation and electronic distribution. This rigidity often enhances binding affinity in biological systems, making it a valuable feature for drug design. Additionally, the phenyl ring with substituents such as chloro and trifluoromethyl groups introduces electron-withdrawing effects that can modulate the compound's overall reactivity and pharmacokinetic profile.

The hydroxylamine functional group at the terminal position of the molecule further adds to its complexity. Hydroxylamine derivatives are well-known for their role in various biochemical pathways and have been explored in the development of therapeutic agents. The combination of these structural elements makes O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The structural features of O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine make it an attractive scaffold for designing molecules with enhanced selectivity and efficacy. For instance, studies have shown that compounds with similar cyclopropyl-containing structures can exhibit favorable binding properties to certain enzymes and receptors, which could lead to new treatments for various diseases.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of a trifluoromethyl group into the phenyl ring can significantly alter the metabolic stability and lipophilicity of a molecule. These properties are crucial for determining how a drug is absorbed, distributed, metabolized, and excreted by the body. In the case of O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine, the trifluoromethyl group may contribute to improved pharmacokinetic profiles, potentially leading to better therapeutic outcomes.

Current research in medicinal chemistry often focuses on leveraging computational methods to predict the biological activity of new compounds. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have enabled researchers to gain insights into how O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine might interact with biological targets. These studies have provided valuable information that can guide the optimization process towards more effective drug candidates.

The synthesis of complex organic molecules like O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine presents significant challenges due to the intricate nature of their structures. However, recent advancements in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in building the desired molecular frameworks.

Evaluation of potential therapeutic agents involves rigorous testing in vitro and in vivo to assess their safety and efficacy. Preliminary studies on O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine have shown promising results in terms of biological activity. These findings warrant further investigation into its potential applications in treating various conditions where targeted molecular interaction is required.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of how molecules like O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine function at the molecular level. By combining expertise from chemistry, biology, and pharmacology, researchers can develop more comprehensive strategies for drug discovery and development. This collaborative effort is essential for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, O-({1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a cyclopropyl ring, chloro-substituted phenyl group, trifluoromethyl group, and hydroxymine functional group, make it a versatile scaffold for designing novel therapeutic agents. Continued investigation into this compound is likely to yield valuable insights that could contribute to advancements in drug development.